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Abstract

Chloromethyl ethyl carbonate (CMEC), a reactive organic compound, serves as a critical
intermediate in various chemical syntheses. This technical guide provides an in-depth overview
of its chemical properties, a detailed synthesis protocol, and its significant applications,
particularly in the pharmaceutical industry as a key reagent in the synthesis of antiviral
prodrugs. This document consolidates quantitative data, experimental methodologies, and
safety information to support its effective and safe use in research and development.

Chemical and Physical Properties

Chloromethyl ethyl carbonate is a colorless to pale yellow liquid with a characteristic odor.[1]
It is a reactive compound due to the presence of both a chloromethyl group and an ethyl
carbonate moiety, making it susceptible to nucleophilic substitution reactions.[1] It is soluble in
a variety of organic solvents.[1]

Table 1: Physicochemical Properties of Chloromethyl Ethyl Carbonate[1][2][3]
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Property Value

CAS Number 35179-98-7

Molecular Formula C4H7CIOs

Molecular Weight 138.55 g/mol

IUPAC Name chloromethyl ethyl carbonate
Boiling Point 135.1 + 23.0 °C (Predicted)
Density 1.196 + 0.06 g/cm? (Predicted)
Appearance Colorless to light yellow liquid
Purity (Typical) >99.0%

Synthesis of Chloromethyl Ethyl Carbonate

The synthesis of chloromethyl ethyl carbonate can be achieved through the reaction of

chloromethyl chloroformate with ethanol in the presence of a base, such as triethylamine, in a

suitable solvent like dichloromethane.

Experimental Protocol: Synthesis of Chloromethyl Ethyl

Carbonate

This protocol is based on established methods for the synthesis of similar carbonate

compounds.

Materials:

Chloromethyl chloroformate

Ethanol

Triethylamine

Dichloromethane (anhydrous)

Diethyl ether
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Water
Magnesium sulfate (anhydrous)
Ice bath

Standard laboratory glassware for organic synthesis

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
chloromethyl chloroformate (1.0 eq) in anhydrous dichloromethane and cool the solution in
an ice bath.

Prepare a solution of ethanol (1.0 eq) and triethylamine (1.1 eq) in anhydrous
dichloromethane.

Add the ethanol/triethylamine solution dropwise to the cooled chloromethyl chloroformate
solution over a period of approximately 1 hour, maintaining the temperature below 5 °C.

After the addition is complete, allow the reaction mixture to stir for an additional 2-3 hours at
room temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.
Concentrate the filtrate under reduced pressure to obtain a residue.

Partition the residue between diethyl ether and water.

Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and evaporate the solvent in vacuo to yield crude chloromethyl ethyl
carbonate.

Purify the crude product by vacuum distillation to obtain the final product.
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Diagram 1: Synthesis Workflow for Chloromethyl Ethyl Carbonate
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Synthesis of Chloromethyl Ethyl Carbonate
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General Workflow for Prodrug Synthesis using CMEC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethyl Carbonate (CAS: 35179-98-7)]. BenchChem, [2026]. [Online PDF]. Available at:
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chloromethyl-ethyl-carbonate-cas-35179-98-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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